Wyrgrl

Cartilage Targeting Intra-articular Injection Nanoparticle Delivery
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C40H59N13O8
Molecular Weight 850.0 g/mol
Cat. No. B15579172
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameWyrgrl
Molecular FormulaC40H59N13O8
Molecular Weight850.0 g/mol
Structural Identifiers
InChIInChI=1S/C40H59N13O8/c1-22(2)17-32(38(60)61)53-36(58)30(10-6-16-47-40(44)45)50-33(55)21-49-35(57)29(9-5-15-46-39(42)43)51-37(59)31(18-23-11-13-25(54)14-12-23)52-34(56)27(41)19-24-20-48-28-8-4-3-7-26(24)28/h3-4,7-8,11-14,20,22,27,29-32,48,54H,5-6,9-10,15-19,21,41H2,1-2H3,(H,49,57)(H,50,55)(H,51,59)(H,52,56)(H,53,58)(H,60,61)(H4,42,43,46)(H4,44,45,47)/t27-,29-,30-,31-,32-/m0/s1
InChIKeyAWWPAAKKYFBART-QDNWXXHKSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

WYRGRL: A Validated Collagen II-Targeting Peptide for Cartilage-Directed Research


WYRGRL (CAS 1021155-39-4) is a short, six amino acid peptide (sequence: Trp-Tyr-Arg-Gly-Arg-Leu) that functions as a high-affinity ligand for type II collagen, specifically binding to collagen II α1 . It is the most frequently selected ligand from phage display biopanning on denuded cartilage, appearing in 94 of 96 sequenced clones after five rounds of selection [1]. Its primary application is as a cartilage-targeting moiety for functionalizing nanoparticles, liposomes, exosomes, and viral vectors to enhance intra-articular retention and tissue-specific delivery .

Cartilage-targeting peptide ligand for collagen II α1, selected from phage display on degraded cartilage matrix
Compatible with nanoparticle, liposome, and viral vector functionalization for intra-articular delivery research
Supports retention and targeting studies in rodent models; reported to increase payload localization to cartilage

The Functional Non-Interchangeability of WYRGRL in Cartilage-Targeting Applications


Generic or alternative cartilage-targeting peptides (such as KLER, GFOGER, DPHFHL, or RVMLVR) cannot be assumed as functional equivalents to WYRGRL. The discovery of WYRGRL was a result of a rigorous, competitive selection process using phage display on a biologically relevant, collagenase-treated cartilage matrix [1]. This process selected for peptides with optimal binding kinetics and in vivo retention properties in the complex, negatively charged environment of articular cartilage. Substituting a different peptide sequence without direct comparative performance data risks significantly reduced targeting efficiency, lower therapeutic payload delivery to the joint, and potentially confounding experimental outcomes [1].

Alternative cartilage-targeting peptides (e.g., KLER, GFOGER, DPHFHL) may exhibit different binding kinetics and in vivo retention, limiting direct functional substitution.
Sequence specificity is essential; a reversed-sequence control (YRLGRW) showed no cartilage binding, confirming that structural analogs cannot be assumed interchangeable.
WYRGRL emerged from a competitive selection process on degraded cartilage; rationally designed or non-selected peptides may not replicate this selection context.

Quantifiable Performance Advantages of WYRGRL Over Non-Functionalized or Scrambled Controls


72-Fold Superiority in In Vivo Cartilage Targeting vs. Scrambled Peptide

When conjugated to polymer nanoparticles and injected intra-articularly in mice, the WYRGRL-functionalized formulation demonstrated a 72-fold increase in targeting efficiency to articular cartilage compared to nanoparticles displaying a non-binding scrambled peptide sequence [1]. This is the foundational, direct evidence of the peptide's targeting capability.

Cartilage Targeting vs Scrambled
Head-to-head
72-fold higher targeting than scrambled-peptide nanoparticles
Reported targeting efficiency endpoint context; supports cartilage-localization assay interpretation
Intra-articular injection in mice; nanoparticle retention quantified in cartilage tissue
Cartilage Targeting Intra-articular Injection Nanoparticle Delivery

Consensus Sequence from a Competitive Phage Display Selection Process

WYRGRL was not rationally designed but emerged as the dominant consensus sequence from a functional biopanning experiment. After five rounds of selection against collagenase D-treated bovine cartilage, WYRGRL was identified in 94 out of 96 sequenced clones (approximately 98%) [1]. This high selection frequency indicates a strong evolutionary fitness for the intended application.

Phage Display Selection Dominance
Ranked
94 of 96 sequenced clones (≈98%)
Selection frequency context; ranked highest among library variants under osteoarthritis-mimicking conditions
Five rounds of biopanning against collagenase D-treated bovine cartilage
Phage Display Ligand Discovery Peptide Engineering

Confirmation of Specific Binding to Cartilage In Vivo vs. a Sequence-Reversed Control

The binding specificity of WYRGRL to murine articular cartilage was confirmed via ex vivo histology. A fluorescently labeled WYRGRL-DOTAM conjugate showed clear binding to cartilage, whereas a control conjugate made with a sequence-reversed peptide (Ac-YRLGRW-DOTAM-Cy5.5) showed no such binding 24 hours after intra-articular injection [1].

Sequence-Specific Binding vs Reversed
Head-to-head
Clear cartilage binding observed; no binding for reversed sequence (Ac-YRLGRW)
Confirms sequence-specific targeting; binding depends on exact primary structure, not non-specific interactions
Ex vivo histology of mouse knee joints 24 h post-injection
Target Validation Ex Vivo Imaging Contrast Agents

Validated Application Scenarios for WYRGRL Based on Peer-Reviewed Evidence


Functionalizing Nanoparticles for Enhanced Intra-Articular Retention

WYRGRL is the ligand of choice for creating cartilage-retentive drug delivery systems (DDS). By conjugating WYRGRL to the surface of nanoparticles, liposomes, or exosomes, researchers can convert the cartilage extracellular matrix from a barrier into a drug reservoir. This strategy has been validated with polymer nanoparticles where a 72-fold increase in cartilage targeting was achieved compared to non-functionalized controls [1]. This scenario is ideal for delivering anti-inflammatory agents or chondroprotective biologics directly to the site of action in osteoarthritis.

Engineering Targeted Gene Therapy Vectors for Cartilage and Bone

WYRGRL is a proven tool for retargeting viral vectors, such as lentivirus, to improve their tropism for musculoskeletal tissues. Engineering a lentiviral envelope with WYRGRL has been shown to increase binding affinity for bone and cartilage, enabling more efficient local gene delivery following intra-articular administration [2]. This approach is particularly relevant for developing gene therapies for conditions like Mucopolysaccharidosis IVA or other genetic disorders affecting the joint.

Developing Cartilage-Specific Imaging Probes and Theranostics

The sequence-specific binding of WYRGRL to collagen II α1 enables the creation of targeted imaging agents for early diagnosis and monitoring of cartilage health. Conjugating WYRGRL to contrast agents (e.g., for MRI, PET, or fluorescence imaging) allows for specific visualization of articular cartilage. This has been demonstrated with radiocontrast agents [3] and ultra-small superparamagnetic iron oxide nanoparticles (SPIONs) where WYRGRL modification increased probe retention in the cartilage matrix [4].

Application
Selection Property
Validation Focus
Nanoparticle cartilage-targeting studies
Collagen II-binding functionality of conjugated nanoparticles
Intra-articular retention assay in rodent models
Gene vector tropism research for cartilage/bone
Compatibility with lentiviral envelope engineering
Transduction efficiency and localization in joint tissue
Cartilage-specific imaging probe development
Sequence-specific collagen II binding of imaging conjugates
Signal retention in cartilage matrix ex vivo/in vivo
Quote Request

Request a Quote for Wyrgrl

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.